N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide
Overview
Description
N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide, commonly known as ethylenediamine-N,N'-disuccinic acid (EDDS), is a chelating agent that has gained significant attention in scientific research due to its unique properties. EDDS is a biodegradable and environmentally friendly alternative to traditional chelating agents like ethylenediaminetetraacetic acid (EDTA) and diethylenetriaminepentaacetic acid (DTPA).
Mechanism of Action
N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide acts as a chelating agent by binding to metal ions, forming stable complexes that are easily excreted from the body. The ability of this compound to chelate metal ions is dependent on the pH of the solution, with optimal chelation occurring at a pH of 7.5-8.5. This compound has a higher affinity for heavy metal ions than other chelating agents, making it a more effective option for environmental remediation.
Biochemical and Physiological Effects:
This compound has been shown to be non-toxic and biodegradable, making it a safe alternative to traditional chelating agents. In animal studies, this compound has been shown to be rapidly excreted from the body, with no accumulation in tissues. This compound has also been shown to have minimal impact on the gut microbiome, making it a promising option for medical applications.
Advantages and Limitations for Lab Experiments
N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide has several advantages for lab experiments, including its low cost, ease of synthesis, and biodegradability. However, this compound has some limitations, including its sensitivity to pH and its potential to interfere with certain analytical methods.
Future Directions
There are several potential future directions for N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide research, including its use as a drug delivery agent, its application in agriculture for micronutrient uptake, and its use in environmental remediation for the removal of heavy metals. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on the environment and human health.
Conclusion:
In conclusion, this compound is a promising chelating agent that has gained significant attention in scientific research due to its unique properties. This compound has several advantages over traditional chelating agents, including its biodegradability, low cost, and high affinity for heavy metal ions. Further research is needed to fully understand the potential applications of this compound and its impact on the environment and human health.
Scientific Research Applications
N-(2,3-dichlorophenyl)-N'-(4-ethylbenzyl)ethanediamide has been extensively studied for its potential applications in various fields, including environmental remediation, agriculture, and medicine. In environmental remediation, this compound has been shown to effectively remove heavy metals from contaminated soil and water. In agriculture, this compound can enhance the uptake of micronutrients by plants, leading to increased crop yield. In medicine, this compound has been investigated as a potential drug delivery agent due to its ability to chelate metal ions.
properties
IUPAC Name |
N'-(2,3-dichlorophenyl)-N-[(4-ethylphenyl)methyl]oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O2/c1-2-11-6-8-12(9-7-11)10-20-16(22)17(23)21-14-5-3-4-13(18)15(14)19/h3-9H,2,10H2,1H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRIWDKZRFISLBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(=O)C(=O)NC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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